Cas no 105459-52-7 (4(3H)-Quinazolinone,2-ethyl-8-hydroxy-3-phenyl-)

4(3H)-Quinazolinone,2-ethyl-8-hydroxy-3-phenyl- structure
105459-52-7 structure
Product Name:4(3H)-Quinazolinone,2-ethyl-8-hydroxy-3-phenyl-
CAS No:105459-52-7
MF:C16H14N2O2
MW:266.294563770294
CID:126729
PubChem ID:13666616
Update Time:2025-04-18

4(3H)-Quinazolinone,2-ethyl-8-hydroxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone,2-ethyl-8-hydroxy-3-phenyl-
    • 2-ethyl-8-hydroxy-3-phenylquinazolin-4-one
    • 105459-52-7
    • 4(3H)-Quinazolinone, 2-ethyl-8-hydroxy-3-phenyl-
    • Inchi: 1S/C16H14N2O2/c1-2-14-17-15-12(9-6-10-13(15)19)16(20)18(14)11-7-4-3-5-8-11/h3-10,19H,2H2,1H3
    • InChI Key: DZUQBZYOFXLKHI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C=2N=C(CC)N1C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 266.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.9
  • LogP: 2.65370
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